Cas no 54186-68-4 (2,2-dimethyl-5-nitro-2H-1,3-benzodioxole)

2,2-Dimethyl-5-nitro-2H-1,3-benzodioxole is a nitro-substituted benzodioxole derivative characterized by its stable, fused heterocyclic structure. The compound features a nitro group at the 5-position and two methyl groups at the 2-position, enhancing its steric and electronic properties. Its rigid benzodioxole core contributes to thermal and oxidative stability, making it suitable for applications in agrochemical and pharmaceutical intermediates. The nitro group provides reactivity for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution. This compound is typically synthesized under controlled conditions to ensure high purity and consistency. Its well-defined molecular structure allows for precise use in synthetic chemistry and material science research.

2,2-dimethyl-5-nitro-2H-1,3-benzodioxole structure

54186-68-4 structure

Product Name:2,2-dimethyl-5-nitro-2H-1,3-benzodioxole

CAS No:54186-68-4

MF:C₉H₉NO₄

MW:195.172062635422

CID:939992

PubChem ID:233066

Update Time:2025-10-23

2,2-dimethyl-5-nitro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-5-nitro-1,3-benzodioxole
- 2,2-Dimethyl-5-nitro-benzo[1,3]dioxol
- 2,2-Dimethyl-5-nitro-benzo[1,3]dioxole
- 2,2-dimethyl-5-nitrobenzodioxole
- AC1L5P96
- AC1Q1ZST
- AE-562
- CTK4J9927
- NSC31146
- Oprea1_348901
- SureCN9424845
- 1,2-isopropylidenedioxy-4-nitrobenzene
- AKOS003266138
- EN300-137569
- SCHEMBL9424845
- AE-562/12222255
- J-200142
- DTXSID90283385
- NSC-31146
- 54186-68-4
- 2,2-Dimethyl-5-nitro-1,3-dioxaindane
- 2,2-Dimethyl-5-nitrobenzo[d][1,3]dioxole
- STL356767
- MLS-0315711.0001
- D-5467
- cid_233066
- 2,2-dimethyl-5-nitro-2H-1,3-benzodioxole
- CHEMBL1718270
- CS-0233984
- 2,2-dimethyl-5-nitrobenzo[d]1,3-dioxolene
- BDBM46029
- Inchi： 1S/C9H9NO4/c1-9(2)13-7-4-3-6(10(11)12)5-8(7)14-9/h3-5H,1-2H3
- InChI Key： XCEHELWIDYNWCU-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2OC1(C)C)[N+](=O)[O-]

Computed Properties

Exact Mass: 195.05317
Monoisotopic Mass: 195.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 64.3Å²

Experimental Properties

PSA: 61.6

2,2-dimethyl-5-nitro-2H-1,3-benzodioxole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D471513-25mg	2,2-dimethyl-5-nitro-2H-1,3-benzodioxole	54186-68-4		25mg	$ 70.00	2022-06-02
TRC	D471513-50mg	2,2-dimethyl-5-nitro-2H-1,3-benzodioxole	54186-68-4		50mg	$ 95.00	2022-06-02
TRC	D471513-250mg	2,2-dimethyl-5-nitro-2H-1,3-benzodioxole	54186-68-4		250mg	$ 365.00	2022-06-02
Enamine	EN300-137569-0.05g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	0.05g	$106.0	2023-06-08
Enamine	EN300-137569-0.1g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	0.1g	$159.0	2023-06-08
Enamine	EN300-137569-0.25g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	0.25g	$226.0	2023-06-08
Enamine	EN300-137569-0.5g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	0.5g	$356.0	2023-06-08
Enamine	EN300-137569-1.0g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	1g	$456.0	2023-06-08
Enamine	EN300-137569-2.5g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	2.5g	$697.0	2023-06-08
Enamine	EN300-137569-5.0g	2,2-dimethyl-5-nitro-1,3-dioxaindane	54186-68-4	95%	5g	$1096.0	2023-06-08